Cas no 1805631-21-3 (Methyl 6-chloro-2-cyano-3-methoxybenzoate)

• Product Name: Methyl 6-chloro-2-cyano-3-methoxybenzoate
• CAS No: 1805631-21-3
• MF: C₁₀H₈ClNO₃
• MW: 225.628421783447
• CID: 4953961
• Update Time: 2023-08-22

Methyl 6-chloro-2-cyano-3-methoxybenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-chloro-2-cyano-3-methoxybenzoate

• Inchi： 1S/C10H8ClNO3/c1-14-8-4-3-7(11)9(6(8)5-12)10(13)15-2/h3-4H,1-2H3
• InChI Key： UNAJLBSJNZXBEN-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(C#N)=C1C(=O)OC)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 286
• XLogP3: 2.1
• Topological Polar Surface Area: 59.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Methoxybenzoic acids and derivatives